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Compound of Interest

Compound Name: 13(18)-Oleanen-3-one

Cat. No.: B1257291

Get Quote

Executive Summary & Structural Context
13(18)-Oleanen-3-one is a thermodynamic isomer of the oleanane series. Unlike the kinetically

favored 12-ene (

-amyrin series), the 13(18)-ene features a tetrasubstituted double bond between rings D and E.
This migration significantly alters the ring fusion geometry, affecting biological binding affinity
(e.g., COX-2 inhibition) and solubility profiles.

The Core Challenge: Distinguishing the 13(18)-ene from the 12-ene is difficult using standard

low-resolution MS because both share the same molecular formula (

) and similar polarity. Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for
absolute configuration, while NMR provides rapid diagnostic markers.

Comparative Analysis: Structural Determination
Methods
The following table compares the efficacy of three primary methods for resolving the 13(18)-

ene structure.
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Feature
Method A: Single

Crystal X-Ray (Gold

Standard)

Method B: High-

Field NMR (600

MHz)

Method C: DFT

Computational

Modeling

Primary Output

Absolute 3D

configuration & Ring

D/E conformation

Chemical shift

mapping (

,

)

Theoretical energy

minima &

conformational

probability

Differentiation Power

Definitive. Directly

visualizes the

C13=C18 bond length

(~1.34 Å).

High. Detects

absence of vinylic

proton (H-12).

Medium. Validates

experimental data but

cannot replace it.

Sample Requirement
Single crystal (>0.1

mm), high purity.

~5 mg dissolved in

.

High-performance

computing cluster.

Key Limitation

Triterpenes crystallize

slowly; often form

solvates.

Quaternary carbons

(C13, C18) require

long relaxation times.

Relies on accurate

basis sets (e.g.,

B3LYP/6-31G*).

Deep Dive: X-Ray Crystallography Data
Expected Lattice Parameters (Oleanane Series)
While specific unit cell dimensions depend on the solvent system (solvates), 13(18)-oleanene

derivatives typically crystallize in orthorhombic or monoclinic systems.

Crystal System: Orthorhombic (Common for pure triterpenes) or Monoclinic (Common for

solvates).

Space Group:

(Chiral, non-centrosymmetric) is standard for natural products.

Z Value: Typically 4 (molecules per unit cell).

Target Bond Lengths:
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C13=C18: 1.33 – 1.35 Å (Tetrasubstituted double bond).

C3=O: 1.21 – 1.23 Å (Ketone).

Critical Structural Features to Refine
When solving the structure, pay specific attention to the Ring D/E Junction.

12-Ene (

-Amyrone): Ring E adopts a chair conformation; Ring D is a half-chair.

13(18)-Ene (

-Amyrone): The C13=C18 double bond forces Ring D and E into a more strained, twisted
conformation to accommodate the planarity of the double bond. This often results in a
"flattening" of the molecule's core compared to the 12-ene.

Crystallization Protocol (Self-Validating)
To obtain diffraction-quality crystals of 13(18)-Oleanen-3-one:

Solvent Screen: Dissolve 10 mg in minimal Ethyl Acetate. Add Hexane dropwise until

turbidity persists.

Slow Evaporation: Seal the vial with parafilm, poke 3 small holes, and store at 4°C in a

vibration-free zone.

Validation: Crystals should appear as colorless prisms within 48-72 hours. If needles form

(common in rapid precipitation), re-dissolve and slow the evaporation rate.

Rapid Diagnostic Markers (NMR & MS)
If X-ray data is pending, use these markers to validate the 13(18)-ene structure immediately.

NMR Distinction (The "Missing Proton" Test)
12-Oleanen-3-one: Shows a distinct triplet/multiplet at

5.18 - 5.25 ppm (H-12 vinylic proton).
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13(18)-Oleanen-3-one:No signal in the olefinic region (4.5 - 6.0 ppm). The double bond is

tetrasubstituted (C-C=C-C), meaning no protons are attached to the double bond carbons.

NMR Shifts (CDCl3)
C-13: Shifts downfield to ~132-135 ppm.

C-18: Shifts downfield to ~130-134 ppm.

(Note: In the 12-ene, C-12 is ~122 ppm and C-13 is ~144 ppm).

Experimental Workflow & Logic
The following diagram illustrates the decision logic for characterizing this triterpene, highlighting

the acid-catalyzed migration pathway often used to synthesize the 13(18) isomer.
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Crude Triterpene Mixture
(Beta-Amyrin / Oleanolic Acid)

Acid Catalyzed Rearrangement
(HCl/CHCl3 or AcOH)

Kinetic Product
12-Oleanen-3-one
(Beta-Amyrone)

Short Time / Low Temp

Thermodynamic Product
13(18)-Oleanen-3-one

(Delta-Amyrone)

Long Time / High Temp

Structural Confirmation

1H NMR Analysis
(Check 5.2 ppm region)

X-Ray Crystallography
(Slow Evaporation)

Signal at 5.2 ppm
(Vinyl Proton Present)

= 12-Ene

Signal Found

No Signal at 5.2 ppm
(Tetrasubstituted)

= 13(18)-Ene

Signal Absent

Final Structure
Deposited to CCDC

Solve Phase Problem

Click to download full resolution via product page

Caption: Workflow for synthesis and structural differentiation of Oleanene isomers. The 13(18)-

ene is thermodynamically favored under acid catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257291/docs#structural-characterization-guide-13-
18-oleanen-3-one-amyrone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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